

# Characterization of Tasimelteon Crystalline Forms: A Technical Guide

**Author:** BenchChem Technical Support Team. **Date:** November 2025

## Compound of Interest

Compound Name: Tasimelteon-D5

Cat. No.: B3025766

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the characterization of the known crystalline forms of Tasimelteon, a melatonin receptor agonist used for the treatment of Non-24-Hour Sleep-Wake Disorder. The solid-state properties of an active pharmaceutical ingredient (API) are critical as they can influence its stability, solubility, and bioavailability. Understanding and controlling the crystalline form of Tasimelteon is therefore essential for drug development, manufacturing, and ensuring product quality.

## Introduction to Tasimelteon Crystalline Forms

Tasimelteon has been reported to exist in at least two primary crystalline forms: an anhydrous form and a hemihydrate form.<sup>[1][2][3]</sup> These forms are distinguishable by their unique crystal structures and physicochemical properties. The selective crystallization of a desired polymorph is a crucial step in pharmaceutical manufacturing.<sup>[4]</sup> This guide details the analytical techniques used to characterize these forms, including X-ray Powder Diffraction (XRPD), Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA).

- Anhydrous Form (Form I): A non-solvated crystalline structure.<sup>[5]</sup>
- Hemihydrate Form (Form II): A crystalline structure containing one molecule of water for every two molecules of Tasimelteon ( $C_{15}H_{19}NO_2 \cdot 0.5H_2O$ ).<sup>[1][3]</sup>

The different crystalline forms of a drug can significantly impact its properties, such as chemical stability, melting point, and dissolution rate, which in turn can affect its therapeutic efficacy and safety.[5][6]

## Mechanism of Action: Signaling Pathway

Tasimelteon functions as a selective agonist for the melatonin MT1 and MT2 receptors, with a higher affinity for the MT2 receptor.[7][8] These receptors are integral to the regulation of the body's circadian rhythms. The interaction of Tasimelteon with these receptors helps to entrain the master clock in the suprachiasmatic nucleus, aligning the sleep-wake cycle to a 24-hour day.

Caption: Simplified signaling pathway of Tasimelteon.

## Experimental Protocols for Characterization

The identification and differentiation of Tasimelteon crystalline forms rely on a combination of analytical techniques.[9][10] Below are detailed methodologies for the key experiments.

### X-ray Powder Diffraction (XRPD)

XRPD is a primary technique for distinguishing between different crystalline forms, as each form produces a unique diffraction pattern.[9]

- Instrument: A powder X-ray diffractometer equipped with a copper (Cu) K $\alpha$  radiation source ( $\lambda = 1.5406 \text{ \AA}$ ).
- Sample Preparation: A small amount of the sample powder (approx. 10-20 mg) is gently packed into a sample holder, ensuring a flat and even surface.
- Data Collection:
  - Scan Range ( $2\theta$ ):  $3^\circ$  to  $40^\circ$ .
  - Scan Speed/Step Size:  $0.02^\circ$  per step.
  - Time per Step: 0.5 to 2 seconds.

- Voltage and Current: 40 kV and 40 mA.
- Analysis: The resulting diffractogram is analyzed for characteristic peak positions ( $2\theta$  angles) and their relative intensities.

## Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature, revealing thermal events like melting and phase transitions.<sup>[2]</sup>

- Instrument: A calibrated differential scanning calorimeter.
- Sample Preparation: 3-5 mg of the sample is accurately weighed into an aluminum pan, which is then hermetically sealed. An empty sealed pan is used as a reference.
- Experimental Conditions:
  - Temperature Range: 25°C to 250°C.
  - Heating Rate: A linear heating rate of 10°C/min.
  - Atmosphere: Inert nitrogen atmosphere with a purge gas flow rate of 50 mL/min.
- Analysis: The DSC thermogram is analyzed for the onset temperature and peak maximum of endothermic or exothermic events.

## Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, which is useful for quantifying the amount of water or solvent in the crystal structure.

- Instrument: A thermogravimetric analyzer.
- Sample Preparation: 5-10 mg of the sample is accurately weighed into a ceramic or platinum pan.
- Experimental Conditions:
  - Temperature Range: 25°C to 300°C.

- Heating Rate: A linear heating rate of 10°C/min.
- Atmosphere: Inert nitrogen atmosphere with a purge gas flow rate of 50 mL/min.
- Analysis: The TGA curve is analyzed for mass loss over specific temperature ranges, which can be correlated with the loss of volatiles like water.

## Data Presentation and Summary

The quantitative data derived from the characterization of Tasimelteon Anhydrous (Form I) and Hemihydrate (Form II) are summarized below for direct comparison.

## Crystallographic Data

Single-crystal X-ray diffraction has provided detailed structural information for both forms.[\[1\]](#)[\[3\]](#)  
[\[11\]](#)

| Parameter                   | Anhydrous Form (Form I)                         | Hemihydrate Form (Form II)   | Reference                               |
|-----------------------------|---|--|---|
| Chemical Formula            | C <sub>15</sub> H <sub>19</sub> NO <sub>2</sub> | C <sub>15</sub> H <sub>19</sub> NO <sub>2</sub> ·0.5H <sub>2</sub> O | <a href="#">[1]</a> <a href="#">[3]</a> |
| Crystal System              | Monoclinic                                      | Tetragonal   | <a href="#">[1]</a> <a href="#">[3]</a> |
| Space Group                 | P2 <sub>1</sub>                                 | P4 <sub>3</sub> 2 <sub>1</sub> 2                                     | <a href="#">[1]</a> <a href="#">[3]</a> |
| a (Å)                       | 11.130(4)                                       | 7.3573(2)  | <a href="#">[1]</a> <a href="#">[3]</a> |
| b (Å)                       | 4.907(2)  | 7.3573(2)  | <a href="#">[1]</a> <a href="#">[3]</a> |
| c (Å)                       | 12.230(6)                                       | 52.062(2)  | <a href="#">[1]</a> <a href="#">[3]</a> |
| β (°) **                    | 91.03(3)  | 90   | <a href="#">[1]</a> <a href="#">[3]</a> |
| Volume (Å <sup>3</sup> ) ** | 667.8(5)  | 2818.1(2)  | <a href="#">[1]</a> <a href="#">[3]</a> |
| Z                           | 2   | 8  | <a href="#">[1]</a> <a href="#">[3]</a> |

## X-ray Powder Diffraction (XRPD) Data

The characteristic XRPD peaks are crucial for routine identification and quality control.

| Anhydrous Form (Form I)[5] | Hemihydrate Form (Form II)[5] |
|----------------------------|-------------------------------|
| 2θ Angle (°) ±0.2°         | 2θ Angle (°) ±0.2°            |
| 7.2                        | 6.8                           |
| 7.9                        | 12.1                          |
| 10.6                       | 12.5                          |
| 14.4                       | 13.1                          |
| 15.9                       | 13.6                          |
| 17.3                       | 13.8                          |
| 21.0                       | 15.8                          |
| 23.2                       | 17.0                          |
| 24.4                       | 18.4                          |
| -                          | 20.8                          |
| -                          | 24.2                          |
| -                          | 24.4                          |

## Thermal Analysis Data

DSC and TGA provide complementary information on the thermal behavior and composition of the crystalline forms.

| Parameter            | Anhydrous Form (Form I) | Hemihydrate Form (Form II) | Reference |
|----------------------|-------------------------|----------------------------|-----------|
| DSC Melting Peak     | 74.2°C                  | 74.3°C                     | [5]       |
| DSC Dehydration Peak | N/A                     | ~55.0°C (endotherm)        | [5]       |
| TGA Weight Loss      | No solvent loss         | ~3.5% (loss of water)      | [5]       |
| Decomposition Temp.  | Starts at ~200°C        | Starts at ~200°C           | [5]       |

## Visualized Workflows and Relationships

### General Workflow for Crystalline Form Characterization

The process of identifying and characterizing a new crystalline form follows a structured analytical workflow.

Caption: Experimental workflow for polymorphic characterization.

### Interrelation of Tasimelteon Solid Forms

The anhydrous and hemihydrate forms can be interconverted under specific conditions, primarily related to the presence of water.

Caption: Relationship between Tasimelteon solid forms.

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## References

- 1. Synthesis, Characterization, and Crystal Chemistry of Tasimelteon, a Melatonin Agonist, in Its Anhydrous and Hemihydrate Forms - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Anhydrates and hemihydrate of tasimelteon: Synthesis, structure, and pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. bjbms.org [bjbms.org]
- 5. WO2017193662A1 - Crystal form of tasimelteon - Google Patents [patents.google.com]
- 6. US20190119239A1 - Crystal form of tasimelteon - Google Patents [patents.google.com]
- 7. accessdata.fda.gov [accessdata.fda.gov]
- 8. pharmacy.hsc.wvu.edu [pharmacy.hsc.wvu.edu]
- 9. resources.rigaku.com [resources.rigaku.com]
- 10. ijcpa.in [ijcpa.in]

- 11. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Characterization of Tasimelteon Crystalline Forms: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b3025766#characterization-of-tasimelteon-crystalline-forms]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)